An ultrastable olefin-linked covalent organic framework for photocatalytic decarboxylative alkylations under highly acidic conditions†

Catalysis Science & Technology Pub Date: 2021-04-28 DOI: 10.1039/D1CY00293G

Abstract

The application of two-dimensional covalent organic frameworks (2D-COFs) as photoredox catalysts offers sustainable alternatives for visible-light-driven organic transformations. However, under highly complicated organic reaction conditions, maintaining their basic structure and photoactivity is always neglected, which impedes their potential in more organic reaction types and industrial use. Herein, we describe a visible-light-driven decarboxylative alkylation of heterocycles catalysed by an olefin-linked covalent organic framework (2D-COF-2) instead of the commonly used precious metal complexes and organic dyes. A wide range of alkylated heterocycles were selectively and efficiently synthesized under heterogeneous reaction conditions. Relying on the ultrastability of olefin linkage, 2D-COF-2 maintained its basic structure and photoactivity under highly acidic conditions. Moreover, its streamlining industrial potential was demonstrated in recycling experiments, functionalization of bioactive molecules and scale-up reactions.

Graphical abstract: An ultrastable olefin-linked covalent organic framework for photocatalytic decarboxylative alkylations under highly acidic conditions
An ultrastable olefin-linked covalent organic framework for photocatalytic decarboxylative alkylations under highly acidic conditions†
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